2-(1H-benzimidazol-2-ylthio)-N-(4-methoxy-2,5-dimethylphenyl)acetamide
Overview
Description
2-(1H-benzimidazol-2-ylthio)-N-(4-methoxy-2,5-dimethylphenyl)acetamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-(4-methoxy-2,5-dimethylphenyl)acetamide involves the inhibition of various cellular processes such as DNA synthesis, microtubule assembly, and protein synthesis. It has been found to interact with tubulin, a protein involved in microtubule assembly, and disrupt its function, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects such as inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. It has also been found to exhibit low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer treatment.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1H-benzimidazol-2-ylthio)-N-(4-methoxy-2,5-dimethylphenyl)acetamide in lab experiments include its high potency, low toxicity, and selectivity towards cancer cells. However, its limitations include its limited solubility in aqueous solutions, which may affect its efficacy in certain experiments.
Future Directions
There are several future directions for the research on 2-(1H-benzimidazol-2-ylthio)-N-(4-methoxy-2,5-dimethylphenyl)acetamide. One direction is to further investigate its potential applications in cancer treatment, microbiology, and immunology. Another direction is to explore its structure-activity relationship and develop more potent analogs. Additionally, its pharmacokinetics and pharmacodynamics need to be studied to determine its efficacy and safety in vivo. Finally, its potential as a drug delivery system needs to be explored to improve its solubility and bioavailability.
In conclusion, 2-(1H-benzimidazol-2-ylthio)-N-(4-methoxy-2,5-dimethylphenyl)acetamide is a promising compound with potential applications in various scientific research fields. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore its potential and develop it into a useful tool for scientific research.
Scientific Research Applications
This compound has been found to have potential applications in various scientific research fields such as cancer research, microbiology, and immunology. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. In microbiology, it has been found to have antibacterial and antifungal properties. In immunology, it has been found to exhibit immunomodulatory effects.
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-methoxy-2,5-dimethylphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2S/c1-11-9-16(23-3)12(2)8-15(11)19-17(22)10-24-18-20-13-6-4-5-7-14(13)21-18/h4-9H,10H2,1-3H3,(H,19,22)(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUVGSGNFWOHJBP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1OC)C)NC(=O)CSC2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-methoxy-2,5-dimethylphenyl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.